Cas no 2173361-80-1 (Tau tracer 2)

• Product Name: Tau tracer 2
• CAS No: 2173361-80-1
• MF: C₁₅H₉FN₄
• MW: 264.2572
• CID: 5013679
• PubChem ID: 134202705
• Update Time: 2026-02-27

Tau tracer 2 Chemical and Physical Properties

Names and Identifiers

• Tau tracer 2
• Izaflortaucipir
• MWJ7I16SUJ
• 2-(2-Fluoropyridin-4-yl)-9H-pyrrolo(2,3-b:4,5-c')dipyridine
• 9H-Pyrido(3',4':4,5)pyrrolo(2,3-b)pyridine, 2-(2-fluoro-4-pyridinyl)-
• CS-0160103
• EX-A8623
• PI-2620
• MS-23726
• CHEMBL5088921
• G17810
• BDBM50586972
• SCHEMBL19806687
• UNII-MWJ7I16SUJ
• GLXC-25953
• Pl-2620
• AKOS040755601
• 2173361-80-1
• HY-134880
• 11-(2-fluoropyridin-4-yl)-4,8,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

• Inchi： 1S/C15H9FN4/c16-14-7-9(3-6-18-14)12-2-1-10-11-8-17-5-4-13(11)20-15(10)19-12/h1-8H,(H,19,20)
• InChI Key： JUPWIBZGGFVBCU-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])N=1)C1C([H])=C([H])C2=C(N=1)N([H])C1C([H])=C([H])N=C([H])C2=1

Computed Properties

• Exact Mass: 264.08112447g/mol
• Monoisotopic Mass: 264.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Tau tracer 2

Comprehensive Analysis of Tau Tracer 2 (CAS No. 2173361-80-1): A Cutting-Edge Diagnostic Tool for Neurodegenerative Research

In the rapidly evolving field of neurodegenerative disease research, Tau Tracer 2 (CAS No. 2173361-80-1) has emerged as a pivotal compound for studying tau protein pathology. With the global rise in Alzheimer's disease and related disorders, scientists are increasingly focusing on tau protein imaging agents and PET tracers for neurodegeneration. This compound represents a significant advancement in molecular diagnostics, offering researchers a powerful tool to visualize and quantify tau aggregates in vivo.

The unique chemical structure of Tau Tracer 2 (CAS No. 2173361-80-1) enables high-affinity binding to tau fibrils while maintaining excellent blood-brain barrier permeability. Recent studies highlight its superior performance compared to first-generation tau PET tracers, particularly in terms of specificity for tau over amyloid-beta. This distinction is crucial for accurate differential diagnosis, as many patients present with mixed pathologies. The compound's optimal pharmacokinetic profile allows for clear imaging windows, making it invaluable for both research and potential clinical applications.

Current research trends demonstrate growing interest in early detection of tauopathies and quantifying tau burden progression. Tau Tracer 2 addresses these needs through its ability to detect early-stage tau aggregates before clinical symptoms appear. Pharmaceutical developers are particularly interested in how this tracer can facilitate drug development for tau-targeting therapies, enabling more precise monitoring of treatment efficacy in clinical trials. The compound's low nonspecific binding and high target-to-background ratio make it especially suitable for longitudinal studies.

From a technical perspective, Tau Tracer 2 (CAS No. 2173361-80-1) exhibits remarkable in vitro binding affinity (typically in the low nanomolar range) and demonstrates excellent in vivo stability. These characteristics have made it a subject of numerous peer-reviewed publications investigating tau propagation mechanisms and regional vulnerability patterns in neurodegenerative diseases. Researchers frequently search for information about its synthesis route, radiolabeling efficiency, and optimal imaging protocols, reflecting the compound's widespread adoption in neuroscience laboratories.

The diagnostic potential of Tau Tracer 2 extends beyond Alzheimer's disease to various primary tauopathies such as progressive supranuclear palsy and corticobasal degeneration. This broad applicability answers a critical need in the field for disease-specific tau imaging agents. Recent conference presentations have highlighted its utility in differentiating tauopathy subtypes, a capability that could revolutionize patient stratification in clinical trials. The compound's consistent performance across scanner platforms further enhances its value as a standardized research tool.

Quality control aspects of Tau Tracer 2 production have become a focal point for manufacturers, with particular attention to batch-to-batch consistency and radiochemical purity standards. The scientific community has established rigorous validation protocols for this tracer, including comprehensive autoradiography studies and blocking experiments to confirm specificity. These quality measures address common researcher concerns about reproducibility in tau imaging studies and ensure reliable data generation across institutions.

Looking toward future applications, Tau Tracer 2 (CAS No. 2173361-80-1) is being evaluated in innovative research areas such as tau seeding assays and therapeutic response monitoring. Its chemical properties make it adaptable for multimodal imaging approaches, potentially combining PET with other techniques like MRI or fluorescence imaging. These developments align with growing interest in precision medicine for neurodegenerative disorders and the need for biomarkers of disease progression that can guide personalized treatment strategies.

From a safety perspective, extensive preclinical evaluations have demonstrated that Tau Tracer 2 exhibits a favorable toxicological profile at diagnostic doses. This characteristic, combined with its rapid clearance from non-target tissues, supports its potential translation to clinical use. Regulatory agencies are currently reviewing data from human safety trials, which could pave the way for broader applications in diagnostic neurology and therapeutic development pipelines.

The commercial availability of Tau Tracer 2 has stimulated discussions about standardized tau quantification methods and reference region selection in imaging studies. These technical considerations are crucial for establishing cross-center comparability in large-scale research initiatives. Recent publications have proposed optimized analysis pipelines specifically designed for this tracer, addressing common questions about partial volume correction and quantification accuracy in different brain regions.

As the scientific community continues to explore the full potential of Tau Tracer 2 (CAS No. 2173361-80-1), its role in advancing our understanding of tau biology and neurodegenerative disease mechanisms becomes increasingly apparent. The compound represents a convergence point for multiple research directions, from basic science investigations of tau aggregation kinetics to clinical translation studies aiming to improve patient outcomes. With ongoing refinements in imaging protocols and data analysis methods, this tracer is poised to remain at the forefront of neurodegenerative disease research for years to come.